Cas no 92868-69-4 (N,N'-(1,2-phenylene)bis(furan-2-carboxamide))
92868-69-4 structure
Product Name:N,N'-(1,2-phenylene)bis(furan-2-carboxamide)
CAS No:92868-69-4
MF:C16H12N2O4
MW:296.277483940125
CID:3064497
PubChem ID:780806
Update Time:2025-04-21
N,N'-(1,2-phenylene)bis(furan-2-carboxamide) Chemical and Physical Properties
Names and Identifiers
-
- N,N'-(1,2-phenylene)bis(furan-2-carboxamide)
- CBDivE_007070
- SMR000102794
- AB00075193-01
- N-[2-[[2-furanyl(oxo)methyl]amino]phenyl]-2-furancarboxamide
- BDBM37511
- STK326457
- N~2~-{2-[(2-FURYLCARBONYL)AMINO]PHENYL}-2-FURAMIDE
- N-[2-(furan-2-carbonylamino)phenyl]furan-2-carboxamide
- N-[2-(furan-2-ylcarbonylamino)phenyl]furan-2-carboxamide
- N-[2-(2-furoylamino)phenyl]-2-furamide
- CHEMBL1420554
- 92868-69-4
- N,N'-benzene-1,2-diyldifuran-2-carboxamide
- HMS2421L13
- Cambridge id 5210596
- AG-690/09709051
- Oprea1_392938
- cid_780806
- AKOS000732956
- MLS000105818
- Oprea1_657251
-
- Inchi: 1S/C16H12N2O4/c19-15(13-7-3-9-21-13)17-11-5-1-2-6-12(11)18-16(20)14-8-4-10-22-14/h1-10H,(H,17,19)(H,18,20)
- InChI Key: VHIHQJKJFQBEMD-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(NC1=CC=CC=C1NC(C1=CC=CO1)=O)=O
Computed Properties
- Exact Mass: 296.07970687Da
- Monoisotopic Mass: 296.07970687Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 84.5Ų
N,N'-(1,2-phenylene)bis(furan-2-carboxamide) Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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